Cas no 39615-34-4 (Cyclopropyl 2-methylphenyl ketone)

• Product Name: Cyclopropyl 2-methylphenyl ketone
• CAS No: 39615-34-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD03841206
• CID: 924756
• PubChem ID: 22382440
• Update Time: 2025-06-29

Cyclopropyl 2-methylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 2-methylphenyl ketone
• cyclopropyl-(2-methylphenyl)methanone
• cyclopropyl(2-methylphenyl)methanone
• cyclopropyl-(o-tolyl)methanone
• cyclopropyl-o-tolyl ketone
• Cyclopropyl-o-tolyl-keton
• Methanone,cyclopropyl(2-methylphenyl)
• CS-0152977
• TVMDTEZRTBZOQO-UHFFFAOYSA-N
• AKOS010016505
• 39615-34-4
• Cyclopropyl 2-methylpheny ketone
• N13968
• CYCLOPROPYL2-METHYLPHENYLKETONE
• MFCD03841206
• Z513735740
• EN300-74951
• BS-17183
• SCHEMBL728684
• DTXSID20625315
• Methanone, cyclopropyl(2-methylphenyl)-

• MDL： MFCD03841206
• Inchi： 1S/C11H12O/c1-8-4-2-3-5-10(8)11(12)9-6-7-9/h2-5,9H,6-7H2,1H3
• InChI Key： TVMDTEZRTBZOQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1CC1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.58770

Additional information on Cyclopropyl 2-methylphenyl ketone

Cyclopropyl 2-methylphenyl ketone: A Comprehensive Overview

Cyclopropyl 2-methylphenyl ketone, also known by its CAS number No39615-34-4, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure, plays a pivotal role in various chemical applications, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for synthesizing complex molecules with tailored properties.

The chemical structure of Cyclopropyl 2-methylphenyl ketone consists of a cyclopropane ring fused to a phenyl group, with a methyl substituent at the ortho position. This arrangement imparts the compound with distinctive electronic and steric properties, making it an attractive candidate for further functionalization. Researchers have explored its reactivity under various conditions, revealing its suitability for participating in nucleophilic additions, cross-coupling reactions, and other transformations that are critical in modern organic synthesis.

One of the most promising applications of Cyclopropyl 2-methylphenyl ketone lies in its use as an intermediate in drug discovery. Recent advancements in medicinal chemistry have demonstrated its ability to serve as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have showcased how this compound can be employed to construct multi-targeted therapeutics with enhanced efficacy and reduced toxicity.

In addition to its role in pharmaceuticals, Cyclopropyl 2-methylphenyl ketone has also found utility in agrochemical research. Its ability to act as a precursor for synthesizing bioactive compounds with pest-repellent properties has been extensively investigated. Field trials conducted by agricultural scientists have indicated that derivatives of this compound exhibit potent activity against various crop pests, offering a sustainable solution to the challenges posed by chemical pesticides.

The synthesis of Cyclopropyl 2-methylphenyl ketone has been optimized through innovative methodologies that emphasize sustainability and efficiency. Green chemistry principles have been integrated into its production processes, reducing environmental impact while maintaining high yields. For example, researchers have developed catalytic systems that enable the selective formation of this compound under mild conditions, minimizing energy consumption and waste generation.

Looking ahead, the potential applications of Cyclopropyl 2-methylphenyl ketone are expected to expand further as new research avenues emerge. Collaborative efforts between academia and industry are currently focused on exploring its utility in advanced materials science, particularly in the development of high-performance polymers and optoelectronic devices. Preliminary findings suggest that this compound could serve as a key component in creating materials with unprecedented mechanical strength and electronic properties.

In conclusion, Cyclopropyl 2-methylphenyl ketone, identified by its CAS number No39615-34-4, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a cornerstone for future innovations in organic chemistry. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both scientific progress and industrial growth.